Cas no 76907-70-5 ((16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one)

(16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one structure
76907-70-5 structure
Product name:(16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one
CAS No:76907-70-5
MF:C31H48O7
MW:532.709
CID:1999920

(16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one Chemical and Physical Properties

Names and Identifiers

    • (16beta,22R)-16,18-Di-Ac-4,16,18,22-Tetrahdroxycholest-4-en-3-one
    • (22R)-16β,18-Diacetoxy-4,22-dihydroxycholest-4-en-3-one
    • Inchi: InChI=1S/C31H48O7/c1-17(2)7-10-25(34)18(3)28-27(38-20(5)33)15-24-21-8-9-23-29(36)26(35)12-13-30(23,6)22(21)11-14-31(24,28)16-37-19(4)32/h17-18,21-22,24-25,27-28,34,36H,7-16H2,1-6H3
    • InChI Key: LCSYEPHBBMYXJG-UHFFFAOYSA-N
    • SMILES: CC(C)CCC(O)C(C)C1C(CC2C3CCC4=C(O)C(=O)CCC4(C)C3CCC12COC(C)=O)OC(C)=O |c:16|

Computed Properties

  • Exact Mass: 532.34
  • Monoisotopic Mass: 532.34
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 10
  • Complexity: 969
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110A^2

Recommend Articles

Recommended suppliers
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.